2-[2-(4-methoxyphenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride

• IUPAC Name: 2-[2-(4-methoxyphenoxy)ethyl]-3,4-dihydro-1H-isoquinoline;hydrochloride
• InChI: InChI=1S/C18H21NO2.ClH/c1-20-17-6-8-18(9-7-17)21-13-12-19-11-10-15-4-2-3-5-16(15)14-19;/h2-9H,10-14H2,1H3;1H
• InChI Key: PETUSZJOAGNYLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCN2CCC3=CC=CC=C3C2.Cl
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol

Description

2-[2-(4-methoxyphenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound that has gained significant attention in scientific research. It is a synthetic compound that has been synthesized through various methods and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[2-(4-methoxyphenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride is not fully understood. However, it has been suggested that it exerts its pharmacological effects through various mechanisms such as inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(4-methoxyphenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride in lab experiments is its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-[2-(4-methoxyphenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride. One of the future directions is to investigate its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to study its mechanism of action in more detail to better understand how it exerts its pharmacological effects. Additionally, further studies are needed to determine its safety and efficacy in humans.

Scientific Research Applications

2-[2-(4-methoxyphenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antitumor, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.